Cas no 887199-03-3 (4-chloro-N-2-(difluoromethoxy)phenyl-3-(piperidine-1-sulfonyl)benzamide)

• Product Name: 4-chloro-N-2-(difluoromethoxy)phenyl-3-(piperidine-1-sulfonyl)benzamide
• CAS No: 887199-03-3
• MF: C₁₉H₁₉ClF₂N₂O₄S
• MW: 444.879969835281
• CID: 5556320
• Update Time: 2025-06-11

4-chloro-N-2-(difluoromethoxy)phenyl-3-(piperidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-[2-(difluoromethoxy)phenyl]-3-piperidin-1-ylsulfonylbenzamide
• 4-chloro-N-2-(difluoromethoxy)phenyl-3-(piperidine-1-sulfonyl)benzamide

• Inchi： 1S/C19H19ClF2N2O4S/c20-14-9-8-13(12-17(14)29(26,27)24-10-4-1-5-11-24)18(25)23-15-6-2-3-7-16(15)28-19(21)22/h2-3,6-9,12,19H,1,4-5,10-11H2,(H,23,25)
• InChI Key： ISHOXJSOTXZRTL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OC(F)F)(=O)C1=CC=C(Cl)C(S(N2CCCCC2)(=O)=O)=C1

Additional information on 4-chloro-N-2-(difluoromethoxy)phenyl-3-(piperidine-1-sulfonyl)benzamide

Introduction to 4-chloro-N-2-(difluoromethoxy)phenyl-3-(piperidine-1-sulfonyl)benzamide (CAS No. 887199-03-3)

4-chloro-N-2-(difluoromethoxy)phenyl-3-(piperidine-1-sulfonyl)benzamide, identified by its CAS number 887199-03-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly its 4-chloro substituent, the N-2-(difluoromethoxy)phenyl moiety, and the 3-(piperidine-1-sulfonyl)benzamide backbone, contribute to its unique chemical and pharmacological properties.

The< strong>4-chloro group in the molecule is known to enhance its binding affinity to various biological targets. This substitution pattern is commonly observed in drug candidates due to its ability to modulate electronic properties and improve metabolic stability. The presence of the N-2-(difluoromethoxy)phenyl group adds another layer of complexity, influencing both the solubility and bioavailability of the compound. This particular moiety has been extensively studied for its role in enhancing receptor binding and reducing off-target effects.

The core structure of 4-chloro-N-2-(difluoromethoxy)phenyl-3-(piperidine-1-sulfonyl)benzamide is the 3-(piperidine-1-sulfonyl)benzamide, which is a well-known pharmacophore in medicinal chemistry. Piperidine sulfonamides have shown remarkable efficacy in treating a variety of diseases, including neurological disorders and cancer. The sulfonamide group not only provides a site for hydrogen bonding but also enhances the solubility of the molecule, making it more suitable for oral administration.

In recent years, there has been a surge in research focusing on developing novel compounds with improved pharmacokinetic profiles. The combination of the 4-chloro, N-2-(difluoromethoxy)phenyl, and 3-(piperidine-1-sulfonyl)benzamide groups in 4-chloro-N-2-(difluoromethoxy)phenyl-3-(piperidine-1-sulfonyl)benzamide makes it an attractive candidate for further investigation. Studies have shown that this compound exhibits potent activity against several targets, including enzymes and receptors involved in disease pathways.

The< strong>CAS number 887199-03-3 provides a unique identifier for this compound, facilitating its recognition and use in scientific literature and patents. This standardized nomenclature system ensures that researchers around the world can accurately reference and utilize this compound in their studies. The CAS number also aids in regulatory compliance and quality control, ensuring that the compound meets the necessary standards for pharmaceutical use.

The synthesis of 4-chloro-N-2-(difluoromethoxy)phenyl-3-(piperidine-1-sulfonyl)benzamide involves multiple steps, each requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the complex framework of this molecule. These synthetic strategies not only highlight the expertise of chemists but also contribute to the development of efficient methodologies for producing novel pharmaceuticals.

Evaluation of the biological activity of 4-chloro-N-2-(difluoromethoxy)phenyl-3-(piperidine-1-sulfonyl)benzamide has revealed promising results in preclinical studies. The compound demonstrates selective binding to target proteins, indicating its potential as a lead molecule for drug development. Further research is ongoing to optimize its pharmacological properties and assess its safety profile in clinical trials. These studies aim to translate laboratory findings into therapeutic interventions that can benefit patients suffering from various diseases.

The impact of computational chemistry on the design and optimization of drug candidates cannot be overstated. Molecular modeling techniques are being increasingly used to predict the binding interactions between 4-chloro-N-2-(difluoromethoxy)phenyl-3-(piperidine-1-sulfonyl)benzamide and its biological targets. These simulations provide valuable insights into the molecular mechanism of action, guiding researchers in making informed decisions about structure modifications.

The future prospects for 4-chloro-N-2-(difluoromethoxy)phenyl-3-(piperidine-1-sulfonyl)benzamide are bright, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of basic research into clinical practice. By leveraging cutting-edge technologies and innovative approaches, scientists are poised to unlock the full potential of this compound and develop novel treatments for unmet medical needs.